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Compound of Interest

Compound Name:
2,2,11,11-

Tetradeuteriododecanedioic acid

Cat. No.: B1472726 Get Quote

Disclaimer: No direct Safety Data Sheet (SDS) is available for 2,2,11,11-
tetradeuteriododecanedioic acid. The following information is based on the safety data for its

non-deuterated analog, dodecanedioic acid (CAS No. 693-23-2). The toxicological properties of

the deuterated compound have not been fully investigated. Researchers should handle this

chemical with caution, assuming it presents similar hazards to dodecanedioic acid.

Chemical Identification and Physical Properties
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Property Value

Chemical Name 2,2,11,11-tetradeuteriododecanedioic acid

Synonyms Deuterated Dodecanedioic acid

Molecular Formula C₁₂H₁₈D₄O₄

Molecular Weight 234.33 g/mol (approx.)

Appearance White crystalline powder or granules[1][2]

Melting Point 125 - 130 °C (257 - 266 °F)[3]

Boiling Point 245 °C at 13 hPa[4]

Flash Point 230 °C (446 °F)[1]

Autoignition Temperature 390 °C (734 °F)

Water Solubility Insoluble

log Pow (Octanol/Water) 3.2 at 25 °C

Hazard Identification and Classification
This substance is considered hazardous. The primary hazards are irritation to the eyes, skin,

and respiratory tract.

GHS Classification: Eye Irritation, Category 2A.

Signal Word: Warning

Hazard Statements: H319: Causes serious eye irritation.

Precautionary Statements:

P264: Wash skin thoroughly after handling.

P280: Wear eye protection/face protection.
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P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

P337+P313: If eye irritation persists: Get medical advice/attention.

NFPA 704 Ratings (for Dodecanedioic Acid):

Category Rating

Health 2

Flammability 1

Reactivity 0

Experimental Protocols
The hazard classifications and safety data presented are derived from standardized tests

performed for regulatory compliance (e.g., OSHA, GHS). Detailed experimental protocols for

these specific tests are not provided in standard safety data sheets. The provided data is based

on the results of these standardized assessments for dodecanedioic acid.

First-Aid Measures
A systematic approach to first aid is crucial in case of exposure.

Exposure Type
Immediate Action

Medical Attention

Eye Contact
Rinse with water for at least 15 minutes.

Remove contact lenses.

Skin Contact
Flush skin with plenty of water for at least 15 minutes.

Remove contaminated clothing.

Inhalation Move to fresh air.
If not breathing, give artificial respiration.

Ingestion Do NOT induce vomiting.
Rinse mouth with water.

Seek immediate medical attention.

If irritation persists

If irritation persists
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Caption: First-aid workflow following exposure.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention.

Skin Contact: Flush skin with plenty of soap and water for at least 15 minutes while removing

contaminated clothing and shoes. Get medical attention if irritation develops.

Inhalation: Remove from exposure to fresh air immediately. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen. Get medical attention.

Ingestion: Do NOT induce vomiting. If the victim is conscious and alert, give 2-4 cupfuls of

milk or water. Get medical attention immediately.

Handling, Storage, and Personal Protective
Equipment
Proper handling and storage are essential to minimize risk.

Safe Handling Procedures Storage Conditions

Personal Protective Equipment (PPE)

Wash thoroughly after handling.
Avoid contact with eyes, skin, and clothing.
Minimize dust generation and accumulation.

Use with adequate ventilation.

Safety goggles with side-shields.
Chemical-impermeable gloves.

NIOSH-approved respirator if exposure limits are exceeded.

Store in a cool, dry, well-ventilated area.
Keep container tightly closed.

Keep away from incompatible materials
(e.g., strong oxidizing agents, reducing agents, bases).

Click to download full resolution via product page

Caption: Workflow for handling, storage, and PPE.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1472726?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1472726?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Handling: Avoid all personal contact, including inhalation. Wear protective clothing and use

with adequate ventilation. Minimize dust generation. Wash hands thoroughly after handling.

Storage: Store in a cool, dry, well-ventilated area in a tightly closed container. Keep away

from incompatible materials such as strong oxidizing agents, reducing agents, and bases.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear tightly fitting safety goggles conforming to EN166 (EU) or

NIOSH (US) standards.

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a

full-face respirator.

Accidental Release Measures
In the event of a spill, follow a clear and safe cleanup protocol.

Spill Occurs

Evacuate personnel to safe areas.
Ensure adequate ventilation.

Wear appropriate PPE:
- Respirator
- Goggles
- Gloves

- Protective clothing

Prevent spillage from entering drains.
Cover with dry earth, sand, or other

non-combustible material.

Sweep up and place in a suitable,
closed container for disposal.

Clean surfaces thoroughly with water
to remove residual contamination.

Dispose of waste in accordance
with local regulations.

Cleanup Complete
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Caption: Step-by-step spill cleanup procedure.

Personal Precautions: Use proper personal protective equipment as indicated in Section 5.

Avoid breathing dust and contact with skin and eyes. Ensure adequate ventilation.

Environmental Precautions: Prevent spillage from entering drains.

Methods for Cleaning Up: Sweep up the material and place it in a suitable container for

disposal. Clean the affected area thoroughly with water to remove any residual

contamination. Dispose of all waste and cleanup materials in accordance with regulations.

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Specific Hazards: Emits toxic fumes (carbon oxides) under fire conditions. Dust may form

explosive mixtures with air on intense heating.

Protective Equipment: Wear a self-contained, approved breathing apparatus and full

protective clothing, including eye protection.

Stability and Reactivity
Chemical Stability: Stable under normal temperatures and pressures.

Conditions to Avoid: Dust generation, excess heat, and incompatible materials.

Incompatible Materials: Strong oxidizing agents, reducing agents, and bases.

Hazardous Decomposition Products: Carbon monoxide and carbon dioxide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1472726#2-2-11-11-tetradeuteriododecanedioic-
acid-safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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